3-[(Benzylsulfanyl)methyl]cyclopentan-1-one

• CAS No.: 62627-27-4
• Molecular Formula: C13H16OS
• Molecular Weight: 220.33 g/mol
• IUPAC Name: 3-(benzylsulfanylmethyl)cyclopentan-1-one
• InChI: InChI=1S/C13H16OS/c14-13-7-6-12(8-13)10-15-9-11-4-2-1-3-5-11/h1-5,12H,6-10H2
• InChI Key: OAJHWTDNDLVYGF-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)CC1CSCC2=CC=CC=C2

Description

3-[(Benzylsulfanyl)methyl]cyclopentan-1-one is an organic compound that belongs to the class of cycloalkanes It features a cyclopentanone ring substituted with a benzylsulfanyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-[(Benzylsulfanyl)methyl]cyclopentan-1-one typically involves the reaction of cyclopentanone with benzyl mercaptan under specific conditions. One common method includes:

Starting Materials: Cyclopentanone and benzyl mercaptan.

Reaction Conditions: The reaction is usually carried out in the presence of a base such as sodium hydride or potassium carbonate to deprotonate the benzyl mercaptan, facilitating the nucleophilic attack on the carbonyl carbon of cyclopentanone.

Solvent: The reaction is often conducted in an aprotic solvent like dimethylformamide (DMF) or tetrahydrofuran (THF).

Temperature: The reaction is typically performed at room temperature or slightly elevated temperatures to ensure completion.

Industrial Production Methods

While specific industrial production methods for this compound are not well-documented, the general approach would involve scaling up the laboratory synthesis methods. This includes optimizing reaction conditions, using continuous flow reactors, and ensuring high purity and yield through purification techniques such as distillation or recrystallization.

Chemical Reactions Analysis

Types of Reactions

3-[(B